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Compound of Interest

Compound Name: 4-Fluoro-2-methylbenzaldehyde

Cat. No.: B1304903

An In-depth Technical Guide to Commercial Sources and Suppliers of 4-Fluoro-2-
methylbenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Foreword

In the landscape of modern medicinal chemistry and materials science, the strategic
incorporation of fluorine into organic molecules is a cornerstone of innovation. The unique
properties imparted by fluorine can significantly enhance the metabolic stability, bioavailability,
and binding affinity of drug candidates. Among the vast array of fluorinated building blocks, 4-
Fluoro-2-methylbenzaldehyde stands out as a versatile and highly valuable intermediate. Its
utility in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals makes a
comprehensive understanding of its commercial sourcing and quality assessment paramount
for any research and development endeavor.[1] This guide, written from the perspective of a
senior application scientist, aims to provide a technical and practical framework for navigating
the commercial landscape of 4-Fluoro-2-methylbenzaldehyde, ensuring the procurement of
high-quality material essential for reproducible and successful research.

The Molecular Profile of 4-Fluoro-2-
methylbenzaldehyde
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4-Fluoro-2-methylbenzaldehyde, with the CAS number 63082-45-1, is an aromatic aldehyde
featuring a fluorine atom at the C4 position and a methyl group at the C2 position of the
benzene ring.[1][2] This specific substitution pattern confers a unique reactivity profile, making
it a sought-after starting material in multi-step organic synthesis.[1][3]

Significance for the

Property Value

Researcher

Provides the elemental
Molecular Formula C8H7FO -

composition.

Essential for stoichiometric
Molecular Weight 138.14 g/mol calculations in reaction

planning.[4][5]

o A visual check for potential

Appearance Colorless to pale yellow liquid ] ] N

degradation or impurities.[2][3]

Important for purification via
Boiling Point 87 °C at 14 mmHg distillation and for assessing

thermal stability.[2]

Useful for volume-to-mass
Density ~1.144 - 1.16 g/cm3 conversions in the laboratory.

[11[2]

A critical parameter that

. ) directly impacts reaction

Purity Typically 295% (GC)

outcomes and impurity profiles

of subsequent products.[1][4]

The presence of the aldehyde functional group allows for a wide range of chemical
transformations, including but not limited to, reductive amination, Wittig reactions, and aldol
condensations. The fluorine atom, with its high electronegativity, and the methyl group can
influence the electronic properties and steric environment of the molecule, which can be
strategically exploited in drug design to modulate biological activity.[3]

Navigating the Commercial Supplier Landscape
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The global market for 4-Fluoro-2-methylbenzaldehyde is comprised of a diverse range of

suppliers, from large-scale manufacturers to specialized chemical distributors. A researcher's

choice of supplier can have a significant impact on the quality, consistency, and cost-

effectiveness of their research.

Key Commercial Suppliers

A survey of the market reveals several reputable suppliers that offer 4-Fluoro-2-

methylbenzaldehyde for research and development purposes. It is crucial to note that

availability and product specifications can vary between suppliers and regions.

Supplier

Purity Specification

Noteworthy Points

TCI (Tokyo Chemical Industry)

>95.0% (GC)

A well-established supplier with
a global presence, offering
various pack sizes suitable for
research.[4][6]

Chem-Impex

> 95% (GC)

Provides this compound as a
key aromatic aldehyde for
pharmaceutical and

agrochemical synthesis.[1]

Oakwood Chemical

Not explicitly stated, but offers

various gquantities.

A US-based supplier known for
a wide range of specialty

chemicals.[5]

Offers detailed product

J&K Scientific 97% information and documentation
on their website.[7]
Not explicitly stated, but »
) ) An ISO 9001:2015 certified
Alfa Chemistry designed for research and

industrial production.

supplier.[8]

Home Sunshine Pharma

298.0%

A China-based manufacturer
and supplier specializing in

APIs and intermediates.[2]
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This table is not exhaustive but provides a starting point for researchers to identify potential
suppliers. It is always recommended to obtain the most current information directly from the
supplier's website or by contacting their sales representatives.

The Manufacturer vs. Distributor Dynamic

Understanding the distinction between a manufacturer and a distributor is crucial for strategic
sourcing.

o Manufacturers: These entities synthesize the compound in-house. Sourcing directly from a
manufacturer, especially for larger quantities, can often lead to more competitive pricing and
a more direct line of communication regarding technical specifications and quality control.[9]
Chinese and Indian manufacturers are prominent in the production of this intermediate.[9]
[10]

 Distributors: These companies source chemicals from various manufacturers and provide a
convenient, localized supply chain. For researchers requiring smaller, readily available
quantities, distributors like Fisher Scientific (stocking TCI products) or Thermo Scientific
Chemicals (formerly Alfa Aesar) are excellent options.[4][11][12]

The optimal choice depends on the scale of the research, budget constraints, and the required
level of documentation and technical support.

A Scientist's Guide to Supplier Qualification

The quality of your starting materials is a critical determinant of your experimental success. A
rigorous supplier qualification process is not merely an administrative task but a fundamental
aspect of good scientific practice.

The Primacy of Documentation: Certificate of Analysis
(CoA) and Safety Data Sheet (SDS)

Before placing an order, always request and scrutinize the supplier's Certificate of Analysis
(CoA) and Safety Data Sheet (SDS).

» Certificate of Analysis (CoA): This document provides lot-specific data on the purity and
physical properties of the compound. Key information to look for includes:

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.nbinno.com/article/pharmaceutical-intermediates/sourcing-4-fluoro-2-methylbenzaldehyde-buyers-guide-chinese-suppliers-wt
https://www.nbinno.com/article/pharmaceutical-intermediates/sourcing-4-fluoro-2-methylbenzaldehyde-buyers-guide-chinese-suppliers-wt
https://www.chemicalbook.com/Manufacturers-india/4-fluoro-2-methylbenzaldehyde.htm
https://www.fishersci.com/shop/products/4-fluoro-2-methylbenzaldehyde-tci-america-2/F07931G
https://www.thermofisher.com/order/catalog/product/H26626.06
https://www.fishersci.ie/shop/products/2-fluoro-4-methylbenzaldehyde-97-1/11382499
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304903?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Purity: Determined by a reliable analytical method, most commonly Gas Chromatography
(GO).

o Identity Confirmation: Methods such as *H NMR or FTIR should be used to confirm the
chemical structure.

o Date of Analysis: Ensures the data is recent and relevant.

o Safety Data Sheet (SDS): This document contains crucial information on the safe handling,
storage, and disposal of the chemical.[7] It also provides hazard identification and first-aid
measures.[2]

A Workflow for Rigorous Supplier Selection

The following diagram illustrates a systematic approach to selecting a supplier for 4-Fluoro-2-
methylbenzaldehyde.

Click to download full resolution via product page

A systematic workflow for selecting a reliable supplier.

In-House Quality Control: Trust but Verify

While a supplier's CoA provides valuable information, it is prudent for research organizations,
particularly in drug development, to perform in-house quality control on incoming batches of
critical reagents.

Recommended Analytical Techniques

o Gas Chromatography (GC): The gold standard for assessing the purity of volatile compounds
like 4-Fluoro-2-methylbenzaldehyde. It can effectively separate the main component from
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residual solvents and other organic impurities.

e 1H NMR (Proton Nuclear Magnetic Resonance): Confirms the chemical structure and can
reveal the presence of structurally related impurities. The integration of signals can also
provide a semi-quantitative measure of purity.

e FTIR (Fourier-Transform Infrared Spectroscopy): Provides a characteristic fingerprint of the
molecule, confirming the presence of key functional groups (e.g., the aldehyde C=0 stretch).

Practical Application: A Representative
Experimental Protocol

To illustrate the importance of using high-quality 4-Fluoro-2-methylbenzaldehyde, consider
the following representative protocol for a reductive amination reaction, a common
transformation in pharmaceutical synthesis.

Synthesis of N-benzyl-1-(4-fluoro-2-
methylphenyl)methanamine

Objective: To synthesize the target amine via reductive amination of 4-Fluoro-2-
methylbenzaldehyde with benzylamine.

Materials:

4-Fluoro-2-methylbenzaldehyde (Purity >97%, from a qualified supplier)
e Benzylamine (High purity)

e Sodium triacetoxyborohydride (NaBH(OAC)3)

¢ Dichloromethane (DCM, anhydrous)

e Saturated aqueous sodium bicarbonate (NaHCOs)

e Brine

e Anhydrous magnesium sulfate (MgSQOa)
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Procedure:

To a solution of 4-Fluoro-2-methylbenzaldehyde (1.0 eq) in anhydrous DCM, add
benzylamine (1.05 eq).

 Stir the mixture at room temperature for 1 hour to facilitate the formation of the intermediate
imine. The use of high-purity aldehyde is critical here to avoid side reactions from impurities.

¢ Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture. The
exotherm should be controlled by the rate of addition.

 Stir the reaction at room temperature and monitor its progress by Thin Layer
Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

e Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO:s.
o Separate the organic layer, and extract the aqueous layer with DCM.

o Combine the organic layers, wash with brine, dry over anhydrous MgSOQa, filter, and
concentrate under reduced pressure.

» Purify the crude product by flash column chromatography on silica gel to afford the desired
N-benzyl-1-(4-fluoro-2-methylphenyl)methanamine.

Rationale for Experimental Choices:

» High Purity Aldehyde: The use of high-purity 4-Fluoro-2-methylbenzaldehyde is essential
to ensure a clean reaction profile, minimizing the formation of byproducts and simplifying
purification.

o Sodium Triacetoxyborohydride: This is a mild and selective reducing agent for imines, which
is less prone to reducing the starting aldehyde than other borohydrides.

e Anhydrous Conditions: The reaction is sensitive to water, which can hydrolyze the
intermediate imine and reduce the reaction yield.

Conclusion: A Foundation for Scientific Excellence

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1304903?utm_src=pdf-body
https://www.benchchem.com/product/b1304903?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304903?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The successful outcome of research and development projects hinges on the quality and
reliability of the starting materials. 4-Fluoro-2-methylbenzaldehyde is a powerful tool in the
arsenal of the synthetic chemist, but its effective use is predicated on a thorough understanding
of its commercial sources and a rigorous approach to supplier qualification. By implementing
the strategies outlined in this guide—from scrutinizing supplier documentation to performing in-
house quality control—researchers and drug development professionals can build a solid
foundation for their scientific endeavors, ensuring the integrity and reproducibility of their
results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [commercial sources and suppliers of 4-Fluoro-2-
methylbenzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1304903#commercial-sources-and-suppliers-of-4-
fluoro-2-methylbenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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